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Basic Chemical Information for 1-Ethoxypent-1-
ene
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Compound Focus: 1-Ethoxypent-1-ene

CAS No.: 5909-75-1

Cat. No.: S6595720

The table below summarizes the available data for 1-Ethoxypent-1-ene from the search results.

Property Value / Description

CAS Number 5909-75-1 [1]

Molecular Formula C7H140 [1]

Molecular Weight 114.19 g/mol [1]

IUPAC Name 1-ethoxypent-1-ene [1]

Canonical SMILES CCcc=CcoccC [1]

Synonyms 1-ETHOXY-1-PENTENE, 1l-ethoxypent-1-ene [1]

Key Storage Considerations and Inferred Stability

While direct data is unavailable, the molecular structure provides clues about its potential stability issues.
The compound is an enol ether, characterized by an alkene group attached to an oxygen atom (-C=C-O-).

This structure is generally known to be reactive.
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The following diagram illustrates the primary decomposition pathway you must guard against for this class

of compounds.
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Based on this reactivity, the following storage guidelines are recommended:

¢ Protect from Moisture and Acids: The compound is likely moisture-sensitive. It can hydrolyze in
the presence of even trace amounts of water or acids, leading to decomposition into pentanal and
ethanol [2].

¢ Use Inert Atmosphere: Store under an inert gas such as nitrogen or argon to prevent contact with
atmospheric moisture and oxygen.

¢ Select Suitable Container Materials: Use glass containers with airtight seals. Avoid containers or
liners that may leach acidic components.

Recommended Experimental Stability Assessment

To obtain concrete data for your specific batch, you can implement the following experimental protocols.

Protocol for Forced Degradation Study
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This test accelerates aging under various stress conditions to predict stability and identify degradation

products.

e Stress Conditions:
o Heat: Expose the sample to elevated temperatures (e.g., 40°C, 60°C).

Humidity: Place the sample in a controlled humidity chamber (e.g., 75% relative humidity).

Acid/Base: Add small, controlled amounts of acid or base to an aliquot in solution.

Oxidation: Expose the sample to an oxidative atmosphere.

¢ Analysis Method: Use Gas Chromatography (GC) or GC-Mass Spectrometry (GC-MS) to monitor
the concentration of 1-Ethoxypent-1-ene and the appearance of degradation products over time.

¢ Key Metrics: Calculate the percentage of the parent compound remaining after specific time intervals
under each stress condition.

[e]

o

o

Protocol for Routine Storage and Handling

This procedure ensures consistency and minimizes decomposition during daily use.

¢ Handling: Perform all handling in a glovebox or under a nitrogen atmosphere using standard
Schlenk line techniques.

¢ Solvents: Use anhydrous solvents from sealed systems.

¢ Short-term Storage: For daily use, seal the container with a septum and secure it with Parafilm.
Store in a cool, dry place, such as a desiccator.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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